Cas no 1188144-87-7 (4-chloro-2-(trifluoromethyl)-1,3-benzothiazole)

• Product Name: 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole
• CAS No: 1188144-87-7
• MF: C₈H₃ClF₃NS
• MW: 237.629329919815
• CID: 4820576
• PubChem ID: 84628979
• Update Time: 2025-10-28

4-chloro-2-(trifluoromethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethyl)benzo[d]thiazole
• Benzothiazole, 4-chloro-2-(trifluoromethyl)-
• 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole

• Inchi： 1S/C8H3ClF3NS/c9-4-2-1-3-5-6(4)13-7(14-5)8(10,11)12/h1-3H
• InChI Key： NMYFDIZXOXFARA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(C(F)(F)F)S2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole

Chemical Profile of 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole (CAS No: 1188144-87-7)

4-chloro-2-(trifluoromethyl)-1,3-benzothiazole, identified by the CAS number 1188144-87-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, a scaffold that is widely recognized for its role in medicinal chemistry. The presence of both chloro and trifluoromethyl substituents in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration.

The benzothiazole core is a six-membered aromatic ring system consisting of carbon, sulfur, and nitrogen atoms. This arrangement contributes to the compound's stability and reactivity, allowing it to participate in various chemical transformations that are useful in drug discovery. The chloro substituent at the 4-position enhances electrophilicity, facilitating nucleophilic substitution reactions, while the trifluoromethyl group at the 2-position introduces lipophilicity and metabolic stability. These features make 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole a versatile building block for synthesizing more complex molecules with tailored properties.

In recent years, there has been growing interest in benzothiazole derivatives as pharmacological agents. Studies have demonstrated their potential in various therapeutic areas, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The structural motif of benzothiazole is known to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects on disease-related pathways. The specific arrangement of substituents in 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole may influence its binding affinity and selectivity, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have leveraged its reactivity to develop novel analogs with enhanced efficacy and reduced side effects. For instance, modifications around the benzothiazole core have been shown to improve drug-like properties such as solubility, bioavailability, and pharmacokinetics. The chloro and trifluoromethyl groups provide handles for further functionalization, allowing chemists to explore diverse chemical spaces.

Recent advancements in computational chemistry have also contributed to the study of 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into possible mechanisms of action. These simulations have helped researchers design derivatives with optimized properties for specific therapeutic applications. Additionally, high-throughput screening (HTS) methods have been utilized to identify compounds that exhibit promising biological activity, further validating the importance of benzothiazole derivatives in drug discovery.

The agrochemical industry has also recognized the potential of 4-chloro-2-(trifluoromethyl)-1,3-benzothiazole as a precursor for developing novel pesticides. Its structural features make it suitable for designing compounds that target pests while minimizing environmental impact. By incorporating bioisosteric replacements or additional functional groups, chemists can create agrochemicals with improved potency and selectivity. This aligns with the growing demand for sustainable agricultural practices that rely on innovative chemical solutions.

In conclusion,4-chloro-2-(trifluoromethyl)-1,3-benzothiazole (CAS No: 1188144-87-7) represents a significant compound in the realm of chemical research. Its unique structural attributes and potential biological activities position it as a valuable asset for pharmaceutical and agrochemical applications. Ongoing studies continue to uncover new ways to utilize this molecule, either as a standalone agent or as part of more complex synthetic strategies. As research progresses,4-chloro-2-(trifluoromethyl)-1,3-benzothiazole is likely to play an increasingly important role in addressing challenges across multiple industries.